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Spermidine is a naturally occurring polyamine compound commonly found in food. It is essential for cell growth and survival.
Spermidine is a polyamine derived from putrescine that is involved in many biological processes, including the regulation of membrane potential, the inhibition of nitric oxide synthase (NOS) and the induction of autophagy.
Spermidine, also known as SPD, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Spermidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Spermidine has been found throughout most human tissues, and has also been detected in most biofluids, including cerebrospinal fluid, urine, blood, and saliva. Within the cell, spermidine is primarily located ...